![molecular formula C24H24F3N3O5S B2376482 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide CAS No. 878057-33-1](/img/structure/B2376482.png)
2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide
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Description
2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C24H24F3N3O5S and its molecular weight is 523.53. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Research into compounds with piperidine and acetamide derivatives has shown promising antibacterial potentials. For instance, a study by Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. These compounds showed moderate activity against both Gram-negative and Gram-positive bacterial strains, highlighting their potential as antibacterial agents (Iqbal, Jamal, Iqbal, Afreen, Sandhu, Dar, Farooq, Mushtaq, Arshad, & Iqbal, 2017).
Anticancer Effects
Another study investigated the cytotoxic effects of sulfonamide-derived isatins on hepatocellular carcinoma (HCC) cell lines, revealing compounds that showed significant cytotoxicity and safety margins. These results suggest the potential application of such compounds in cancer therapy, particularly for HCC management (Eldeeb, Sanad, Ragab, Ammar, Mahmoud, Ali, & Hamdy, 2022).
Enzymatic Inhibition
Sulfonyl hydrazone derivatives, including those with piperidine structures, have been explored for their antioxidant capacity and anticholinesterase activity. These compounds demonstrate potential for therapeutic applications in treating diseases associated with oxidative stress and cholinesterase inhibition, such as Alzheimer's disease (Karaman, Oruç-Emre, Sıcak, Çatıkkaş, Karaküçük-Iyidoğan, & Öztürk, 2016).
properties
IUPAC Name |
2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonyl-N-[4-(trifluoromethoxy)phenyl]acetamide |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24F3N3O5S/c25-24(26,27)35-18-10-8-17(9-11-18)28-22(31)16-36(33,34)21-14-30(20-7-3-2-6-19(20)21)15-23(32)29-12-4-1-5-13-29/h2-3,6-11,14H,1,4-5,12-13,15-16H2,(H,28,31) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTPSALJEXFGGGG-UHFFFAOYSA-N |
Source
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24F3N3O5S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
523.5 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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